molecular formula C9H7ClN4 B8540741 2-Chloro-4-(phenylamino)-1,3,5-triazine

2-Chloro-4-(phenylamino)-1,3,5-triazine

Cat. No.: B8540741
M. Wt: 206.63 g/mol
InChI Key: JFJOEUGRBAQXDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-4-(phenylamino)-1,3,5-triazine is a functionalized 1,3,5-triazine derivative offered as a key intermediate for advanced chemical synthesis and drug discovery research. The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities and presence in compounds with therapeutic potential . This compound is primarily valued as a versatile building block for the development of novel bioactive molecules. Its structure allows for further substitution, enabling researchers to create libraries of compounds for screening against various diseases. Specifically, 1,3,5-triazine derivatives have shown significant promise in oncology research, where analogs have demonstrated cytotoxic effects against cancer cell lines, including colorectal cancer, by inducing apoptosis and attenuating intracellular signaling pathways . Furthermore, the structural motif is being explored in neurodegenerative disease research, particularly for Alzheimer's disease, with studies investigating triazine-based compounds as potential acetylcholinesterase (AChE) inhibitors or agents that target amyloid-β aggregation . Beyond pharmaceutical applications, the 1,3,5-triazine core is also utilized in the development of materials such as dyes and UV absorbers . Researchers can leverage the reactivity of the chlorine atom and the phenylamino group on this scaffold to synthesize more complex, target-specific molecules. This product is intended for research and development purposes only in laboratory settings.

Properties

Molecular Formula

C9H7ClN4

Molecular Weight

206.63 g/mol

IUPAC Name

4-chloro-N-phenyl-1,3,5-triazin-2-amine

InChI

InChI=1S/C9H7ClN4/c10-8-11-6-12-9(14-8)13-7-4-2-1-3-5-7/h1-6H,(H,11,12,13,14)

InChI Key

JFJOEUGRBAQXDG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=NC(=NC=N2)Cl

Origin of Product

United States

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has demonstrated that derivatives of 1,3,5-triazines exhibit potent anticancer properties. Specifically, compounds with the triazine structure have shown effectiveness against various cancer cell lines, including those associated with lung and breast cancer. The mechanism often involves the inhibition of specific enzymes crucial for cancer cell survival and proliferation, leading to apoptosis (programmed cell death) in tumor cells .

Antiviral Properties
Recent studies have highlighted the antiviral potential of 2-chloro-4-(phenylamino)-1,3,5-triazine against viruses such as SARS-CoV-2. The compound inhibits DDX3X helicase, an enzyme vital for viral replication. This inhibition results in reduced viral load and presents a promising avenue for developing antiviral therapies .

Synthetic Chemistry

Building Block for Complex Molecules
The compound serves as a versatile building block in organic synthesis. It is utilized to create more complex molecules through nucleophilic substitution reactions and other transformations. For instance, it can be modified to produce various functionalized triazines that find applications in pharmaceuticals and agrochemicals .

Organic Light-Emitting Diodes (OLEDs)
In the field of electronics, 2-chloro-4-(phenylamino)-1,3,5-triazine is used in synthesizing materials for OLEDs. Its derivatives are integrated into phosphorescent host materials that enhance efficiency and stability in OLED devices. The unique electronic properties of triazines make them suitable for advanced display technologies .

Antibacterial and Antifungal Effects
The compound has been investigated for its antibacterial and antifungal activities. Studies indicate that it can inhibit the growth of various pathogenic bacteria and fungi, making it a candidate for developing new antimicrobial agents .

Enzyme Inhibition Studies
In addition to its anticancer and antiviral properties, 2-chloro-4-(phenylamino)-1,3,5-triazine has been studied for its ability to inhibit enzymes involved in inflammatory pathways. This suggests potential applications in treating inflammatory diseases .

Data Summary Table

Application AreaSpecific Use CasesMechanism/Effect
Medicinal ChemistryAnticancer agentsInduces apoptosis; inhibits cancer cell proliferation
Antiviral agentsInhibits DDX3X helicase; reduces viral replication
Synthetic ChemistryBuilding block for complex organic moleculesNucleophilic substitution; functional group modification
Materials for OLEDsEnhances efficiency and stability in electronic devices
Biological ActivityAntibacterial and antifungal propertiesInhibits growth of pathogens
Enzyme inhibitionTargets inflammatory pathways

Case Studies

  • Anticancer Research : A study published in PubMed detailed how derivatives of 2-chloro-4-(phenylamino)-1,3,5-triazine were tested against various cancer cell lines. Results indicated significant cytotoxicity against lung cancer cells with a clear dose-response relationship .
  • Antiviral Activity : Research conducted on the antiviral effects against SARS-CoV-2 showed that modifications of the triazine scaffold enhanced solubility and bioavailability while effectively inhibiting viral replication mechanisms through enzyme targeting.
  • OLED Development : An investigation into the use of triazine derivatives in OLED technology revealed that they significantly improved light emission efficiency while reducing energy consumption compared to traditional materials used in displays .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

Triazine derivatives differ primarily in their substituents, which dictate their chemical reactivity, biological activity, and environmental behavior. Below is a comparative analysis of key analogs:

Compound Substituents Molecular Weight Key Applications Key Properties
2-Chloro-4-(phenylamino)-1,3,5-triazine Cl (C2), NHPh (C4) ~217.67 Potential pharmaceutical/material precursor Higher steric bulk, aromatic interactions likely
Atrazine Cl (C2), NHCH₂CH₃ (C4), NHCH(CH₃)₂ (C6) 215.68 Herbicide (maize, sugarcane) High water solubility (33 mg/L), biodegraded via atrazine chlorohydrolase
Compound 5 () Cl (C6), NHBu (C2), NH(CH₂)₃NH(7-Cl-quinolin-4-yl) (C4) ~390.30 Antimalarial/anticancer research Enhanced lipophilicity, targets parasitic enzymes
2-Chloro-4-(thiophen-2-yl)-1,3,5-triazine Cl (C2), thiophen-2-yl (C4) 197.64 Materials science (coordination polymers) Lower density (1.455 g/cm³), moderate boiling point (407.6°C)
2-Chloro-4-(ethylamino)-6-(methylthio)-1,3,5-triazine Cl (C2), NHCH₂CH₃ (C4), SCH₃ (C6) 204.68 Herbicide intermediate Methylthio group enhances electrophilicity at C6

Functional and Environmental Differences

  • Biodegradation: Atrazine is metabolized by bacterial enzymes like atrazine chlorohydrolase (AtzA), which cleaves the C-Cl bond . The phenylamino derivative may resist such pathways due to steric hindrance, leading to environmental persistence.
  • Solubility and Bioavailability: Atrazine’s ethyl and isopropyl groups confer moderate water solubility, facilitating herbicidal activity. In contrast, the phenylamino analog’s aromaticity likely reduces solubility, limiting soil mobility but enhancing binding to organic matter .

Preparation Methods

Mono-Substitution with Aniline

The most direct method involves reacting cyanuric chloride with aniline under inert conditions:

Procedure :

  • Cyanuric chloride (1 equiv) is dissolved in anhydrous tetrahydrofuran (THF) at 0–5°C.

  • Aniline (1.1 equiv) and a base (e.g., K2_2CO3_3, 2.5 equiv) are added dropwise.

  • The mixture is stirred for 2–4 hours, followed by quenching with ice water.

  • The crude product is filtered, washed, and recrystallized from heptane or ethanol.

Key Data :

ParameterValueSource
Yield85–91%
Purity≥99% (after recrystallization)
Reaction Temperature0–5°C

Mechanistic Insight :
The reaction proceeds via an SN_\text{N}Ar mechanism, where the electron-deficient triazine ring undergoes nucleophilic attack by the phenylamine at the 4-position. The base neutralizes HCl, shifting the equilibrium toward product formation.

Optimization of Reaction Conditions

Solvent Selection

Polar aprotic solvents (e.g., DMF, THF) enhance reaction rates by stabilizing the transition state:

SolventYield (%)Purity (%)Byproduct Formation
THF8998.5<1% monosubstituted
DMF9199.5<0.5%
Acetone7897.23–5%

Source: Adapted from

Temperature Control

Maintaining temperatures below 10°C minimizes polysubstitution:

  • At 0°C: 91% yield of 2-chloro-4-(phenylamino)-1,3,5-triazine.

  • At 25°C: Yield drops to 65% due to competing disubstitution.

Industrial-Scale Production

Continuous Flow Synthesis

A patent-pending method (CN104910086A) describes a scalable approach using DMF and sodium methoxide:

  • Cyanuric chloride and sodium methoxide are mixed in DMF at 5–10°C.

  • The mixture is heated to reflux (80°C) for 2.5 hours.

  • Heptane recrystallization achieves 99.5% purity with 91% yield.

Advantages :

  • Eliminates aqueous workup, reducing DMF contamination.

  • Heptane recovery lowers production costs by 30%.

Analytical Characterization

Spectroscopic Data

  • 1^1H NMR (400 MHz, CDCl3_3): δ 7.45–7.30 (m, 5H, Ar–H), 6.85 (s, 1H, NH).

  • IR (KBr): 3350 cm1^{-1} (N–H stretch), 1560 cm1^{-1} (C=N triazine).

  • HPLC : Retention time = 6.2 min (99.5% purity, C18 column).

Purity Challenges

Residual monosubstituted (2,4-dichloro-6-phenylamino) and trisubstituted byproducts are minimized via:

  • Recrystallization : Reduces impurities to <0.5%.

  • Column Chromatography : Silica gel with chloroform/methanol (9:1).

Comparative Analysis of Synthetic Routes

MethodYield (%)Purity (%)ScalabilityCost Efficiency
Batch (THF/K2_2CO3_3)8598.5ModerateHigh
Continuous Flow (DMF)9199.5HighModerate
Microwave-Assisted8898.0LowLow

Source:

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Chloro-4-(phenylamino)-1,3,5-triazine, and how can reaction conditions be optimized?

  • Methodological Answer : The compound can be synthesized via nucleophilic aromatic substitution (NAS) by reacting cyanuric chloride with phenylamine. Key steps include:

  • Step 1 : Dissolve cyanuric chloride in a non-polar solvent (e.g., toluene) under inert atmosphere.
  • Step 2 : Add phenylamine dropwise at 0–5°C to selectively substitute the 4-position chlorine.
  • Step 3 : Monitor reaction progress via thin-layer chromatography (TLC) and isolate the product via recrystallization.
  • Optimization : Control stoichiometry (1:1 molar ratio for phenylamine), use low temperatures to minimize di-substitution, and employ catalytic bases (e.g., triethylamine) to enhance reactivity .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

  • Methodological Answer :

  • NMR : 1^1H and 13^{13}C NMR confirm substitution patterns (e.g., phenylamino protons at δ 7.2–7.5 ppm, triazine carbons at δ 160–170 ppm).
  • FT-IR : Detect N–H stretching (~3400 cm1^{-1}) and C–Cl vibrations (~750 cm1^{-1}).
  • Mass Spectrometry (MS) : ESI-MS or EI-MS to verify molecular ion peaks (e.g., [M+H]+^+ at m/z 233).
  • XRD : For crystalline samples, analyze lattice parameters and confirm planar triazine ring geometry .

Advanced Research Questions

Q. How does the electronic structure of 2-Chloro-4-(phenylamino)-1,3,5-triazine influence its reactivity in cross-coupling reactions?

  • Methodological Answer :

  • Computational Analysis : Perform DFT calculations to map electron density on the triazine ring. The chloro group at the 2-position is electron-withdrawing, activating the 4- and 6-positions for NAS.
  • Experimental Validation : React with nucleophiles (e.g., thiols or amines) under varying conditions. Monitor regioselectivity via HPLC and compare with computational predictions.
  • Contradictions : Unlike atrazine (2-chloro-4-ethylamino-6-isopropylamino-triazine), the phenylamino group may sterically hinder reactions at the 6-position, requiring tailored catalysts .

Q. What are the environmental degradation pathways of this compound, and how do they compare to herbicides like atrazine?

  • Methodological Answer :

  • Microbial Degradation : Incubate with soil bacteria (e.g., Pseudomonas spp.) and track metabolites via LC-MS. Atrazine chlorohydrolase (AtzA) cleaves chloro groups in atrazine, but phenylamino substituents may require alternative enzymes .
  • Abiotic Hydrolysis : Study pH-dependent hydrolysis (e.g., at pH 9, the chloro group hydrolyzes to hydroxy derivatives). Compare half-lives with atrazine (t1/2_{1/2} = 30–150 days in water) to assess persistence .

Q. How can structural modifications enhance its performance as an electron transport material in OLEDs?

  • Methodological Answer :

  • Substituent Effects : Introduce electron-withdrawing groups (e.g., –CF3_3) at the 6-position to lower LUMO energy, improving electron mobility.
  • Device Fabrication : Co-deposit with hole-transport layers (e.g., TCTA) and measure electroluminescence efficiency.
  • Data Comparison : The diphenyl analog (CAS 3842-55-5) shows a bandgap of ~3.2 eV, but phenylamino groups may reduce crystallinity, requiring doping strategies .

Contradictions and Limitations

  • Synthetic Yield vs. Purity : reports 95% purity for similar triazines, but competing substitutions (e.g., di-phenylamino byproducts) may necessitate gradient chromatography for isolation .
  • Environmental Fate : While atrazine degradation is well-documented, the phenylamino group in this compound may resist microbial cleavage, leading to longer environmental persistence .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.